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Compound of Interest

Compound Name: Sessilifoline A

Cat. No.: B12317693 Get Quote

Sessilifoline A: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sessilifoline A, a natural product

isolated from the Stemona genus. This document summarizes its chemical properties, and

while specific biological activities are still under investigation, it contextualizes its potential

within the broader class of Stemona alkaloids, which are known for a range of pharmacological

effects.

Core Data Summary
Property Value Reference

CAS Number 929637-35-4 [1][2]

Molecular Formula C22H31NO5 [1]

Molecular Weight 389.49 g/mol [1]

Introduction to Sessilifoline A and Stemona
Alkaloids
Sessilifoline A is a member of the Stemona alkaloids, a diverse group of compounds isolated

from plants of the Stemonaceae family. These plants have a long history of use in traditional
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medicine, particularly in Southeast Asia, for treating respiratory ailments and as insecticides.

The complex molecular architecture of Stemona alkaloids has made them attractive targets for

synthetic chemists and pharmacologists alike.

While specific, in-depth research on the biological activities and mechanisms of action of

Sessilifoline A is limited in publicly available literature, the broader family of Stemona alkaloids

has been reported to exhibit a range of biological effects, including:

Anti-inflammatory activity: Certain alkaloids isolated from Stemona japonica have

demonstrated inhibitory effects on inflammatory pathways. For instance, some

maistemonine-class alkaloids from this plant species have shown anti-inflammatory

properties.[1]

Insecticidal activity: A well-documented characteristic of Stemona alkaloids is their

insecticidal effect. Studies on extracts and isolated compounds from Stemona japonica have

confirmed their activity against various insect pests. This activity is often linked to the

modulation of insect nicotinic acetylcholine receptors.

Antitussive effects: Traditional use of Stemona plants for coughs has been substantiated by

pharmacological studies on various alkaloids from the family.

Antibacterial and antifungal properties: Some Stemona alkaloids have also been reported to

possess antimicrobial activity.

Given its structural similarity to other bioactive Stemona alkaloids, Sessilifoline A represents a

promising candidate for further pharmacological investigation.

Potential Experimental Approaches
Based on the known activities of related compounds, a logical experimental workflow for the

further investigation of Sessilifoline A would involve initial screening for the activities prevalent

in this class of alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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